Ethyl 2-(1,2-dihydroxy-2-phenylethyl)-1,3-oxazole-4-carboxylate

• IUPAC Name: ethyl 2-(1,2-dihydroxy-2-phenylethyl)-1,3-oxazole-4-carboxylate
• InChI: InChI=1S/C14H15NO5/c1-2-19-14(18)10-8-20-13(15-10)12(17)11(16)9-6-4-3-5-7-9/h3-8,11-12,16-17H,2H2,1H3
• InChI Key: DUBZKXKTDXZYBU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=COC(=N1)C(C(C2=CC=CC=C2)O)O
• Molecular Formula: C14H15NO5
• Molecular Weight: 277.27 g/mol

Description

Ethyl 2-(1,2-dihydroxy-2-phenylethyl)-1,3-oxazole-4-carboxylate , also known by other names such as benzil , dibenzoyl , and diphenyl-α,β-diketone , is a chemical compound with the molecular formula C₁₄H₁₀O₂ . It belongs to the class of α,β-diketones and is characterized by its aromatic structure. The compound exhibits interesting properties due to its conjugated system and functional groups .

Synthesis Analysis

The synthesis of This compound involves several steps. While I don’t have specific papers at hand, the general approach includes the condensation of benzoin (or its derivatives) with an α-amino acid ester followed by cyclization to form the oxazole ring. The ester group is introduced to enhance solubility and stability .

Molecular Structure Analysis

The compound’s molecular structure consists of a central oxazole ring (a five-membered heterocycle containing oxygen and nitrogen atoms) fused with a phenyl group . The two carbonyl groups (diketone functionality) contribute to its reactivity and resonance stabilization. The ethyl ester group provides lipophilicity .

Chemical Reactions Analysis

• Ring-opening reactions : The oxazole ring can be opened under specific conditions .

Physical And Chemical Properties Analysis

• Stability : Sensitive to light and air due to its conjugated system .

Mechanism of Action

The compound’s mechanism of action depends on its context. As a synthetic intermediate, it serves as a building block for more complex molecules. In biological systems, it may interact with enzymes or receptors due to its structural resemblance to natural compounds .

Safety and Hazards

• Disposal : Follow local regulations for disposal of chemical waste .

Future Directions

• Synthetic Applications : Utilize this compound as a versatile intermediate in organic synthesis .